4-(6-Azido-2-{2-[(pyridin-2-yl)oxy]ethoxy}pyrimidin-4-yl)morpholine

• CAS RN: 682337-85-5
• Molecular Formula: C15H17N7O3
• Molecular Weight: 343.34 g/mol
• IUPAC Name: 4-[6-azido-2-(2-pyridin-2-yloxyethoxy)pyrimidin-4-yl]morpholine
• InChI: InChI=1S/C15H17N7O3/c16-21-20-12-11-13(22-5-7-23-8-6-22)19-15(18-12)25-10-9-24-14-3-1-2-4-17-14/h1-4,11H,5-10H2
• InChI Key: HQAOWBQRZWQNHK-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1C2=NC(=NC(=C2)N=[N+]=[N-])OCCOC3=CC=CC=N3

Description

4-(6-Azido-2-{2-[(pyridin-2-yl)oxy]ethoxy}pyrimidin-4-yl)morpholine is a useful research compound. Its molecular formula is C15H17N7O3 and its molecular weight is 343.34 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

As shown in Scheme I above, to a solution of 2-[2-(pyridin-2-yloxy)-ethoxy]-6-hydrazino-4-morphlinopyrimidine (4.98 g, 15.00 mmol, 1.00 equiv.) in 40 mL HOAc was added NaNO2 (1.553 g, 22.50 mmol, 1.50 equiv.) in six portions over a period of 1 hour. The reaction mixture was stirred at room temperature for 1 hour, and subjected to usual workup to yield 6-azido-2-[2-(pyridin-2-yloxy)-ethoxy]-4-morphlinopyrimidine as green viscous oil (5.0 g, 14.57 mmol, 97% yield). This oil was dissolved in 80 mL THF, and subjected to hydrogenation in the presence of 10% Pd on carbon (0.775 g of 10% Pd/C, 0.73 mmol, 0.05 equiv.) to yield 6-amino-2-[2-(pyridin-2-yloxy)-ethoxy]-4-morphlinopyrimidine as light yellow solid (4.25 g, 13.4 mmol, 89% total yield).